Ru-Dmso-NI

Specification

• CAS No.: 105313-65-3
• Molecular Formula: C10H16Cl2N6O6RuS2
• Molecular Weight: 552.4 g/mol
• IUPAC Name: 2-(methylsulfinylmethyl)-3-[[(S)-methylsulfinyl]methyl]-4-nitro-1,2-dihydroimidazole;5-nitro-1H-imidazole;ruthenium(2+);dichloride
• Standard InChI: InChI=1S/C7H13N3O4S2.C3H3N3O2.2ClH.Ru/c1-15(13)4-6-8-3-7(10(11)12)9(6)5-16(2)14;7-6(8)3-1-4-2-5-3;;;/h3,6,8H,4-5H2,1-2H3;1-2H,(H,4,5);2*1H;/q;;;;+2/p-2/t6?,15?,16-;;;;/m0..../s1
• Standard InChI Key: RNXLPDZXEDSQGY-DQTCTKDTSA-L
• Isomeric SMILES: C[S@](=O)CN1C(NC=C1[N+](=O)[O-])CS(=O)C.C1=C(NC=N1)[N+](=O)[O-].[Cl-].[Cl-].[Ru+2]
• SMILES: CS(=O)CC1NC=C(N1CS(=O)C)[N+](=O)[O-].C1=C(NC=N1)[N+](=O)[O-].[Cl-].[Cl-].[Ru+2]
• Canonical SMILES: CS(=O)CC1NC=C(N1CS(=O)C)[N+](=O)[O-].C1=C(NC=N1)[N+](=O)[O-].[Cl-].[Cl-].[Ru+2]

Introduction

Ru-Dmso-NI is a complex compound that consists of ruthenium coordinated with dimethyl sulfoxide (DMSO) and a nitrogen-containing ligand. This compound is part of a broader class of ruthenium-based complexes that have garnered attention for their potential applications in medicinal chemistry, particularly in cancer treatment due to their unique properties and mechanisms of action.

Synthesis of Ru-Dmso-NI

The synthesis of Ru-Dmso-NI typically involves the reaction of ruthenium precursors with DMSO and the specified nitrogen ligand under controlled conditions. Various methodologies have been reported in the literature, emphasizing the importance of reaction conditions such as temperature, solvent choice, and the stoichiometry of reactants.

Biological Activity

Research has demonstrated that Ru-Dmso-NI exhibits significant biological activity, particularly in anticancer applications. The compound has shown promising results in vitro against various cancer cell lines, indicating its potential as a chemotherapeutic agent.

Mechanism of Action

The mechanism by which Ru-Dmso-NI exerts its anticancer effects involves:

• DNA Intercalation: The compound can intercalate into DNA, disrupting replication and transcription processes.

• Induction of Apoptosis: Ru-Dmso-NI has been observed to induce apoptosis in cancer cells, leading to cell death through intrinsic pathways.

• Reactive Oxygen Species Generation: The complex can generate reactive oxygen species (ROS), contributing to oxidative stress and subsequent cell death.

Research Findings

Several studies have explored the efficacy and mechanisms of Ru-Dmso-NI:

• A study reported that Ru-Dmso-NI demonstrated cytotoxic effects on human breast cancer cells with an IC50 value indicating effective dose levels.

• Another investigation highlighted the compound's ability to induce cell-cycle arrest at the G2/M phase, further supporting its potential as an anticancer drug.